Cas no 2649420-28-8 (Pyrazolo[1,5-a]pyridine-3-carbonitrile, 6-bromo-4-[(4-methoxyphenyl)methoxy]-)

Technical Introduction: 6-Bromo-4-[(4-methoxyphenyl)methoxy]pyrazolo[1,5-a]pyridine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core functionalized with a bromo substituent at the 6-position and a 4-methoxybenzyloxy group at the 4-position. The 3-carbonitrile moiety enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The bromo group offers reactivity for cross-coupling reactions, while the methoxybenzyloxy moiety provides potential for further derivatization. This compound is particularly valuable in medicinal chemistry for constructing biologically active scaffolds due to its balanced reactivity and stability. Suitable for controlled functionalization, it serves as a key building block in the development of targeted small molecules.
Pyrazolo[1,5-a]pyridine-3-carbonitrile, 6-bromo-4-[(4-methoxyphenyl)methoxy]- structure
2649420-28-8 structure
Product Name:Pyrazolo[1,5-a]pyridine-3-carbonitrile, 6-bromo-4-[(4-methoxyphenyl)methoxy]-
CAS No:2649420-28-8
MF:C16H12BrN3O2
MW:358.19
MDL:MFCD34566880
CID:5307043
PubChem ID:156476389
Update Time:2026-03-10

Pyrazolo[1,5-a]pyridine-3-carbonitrile, 6-bromo-4-[(4-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyridine-3-carbonitrile, 6-bromo-4-[(4-methoxyphenyl)methoxy]-
    • SCHEMBL23501272
    • 2649420-28-8
    • PS-17289
    • 6-BROMO-4-[(4-METHOXYPHENYL)METHOXY]PYRAZOLO[1,5-A]PYRIDINE-3-CARBONITRILE
    • MFCD34566880
    • E77384
    • MDL: MFCD34566880
    • Inchi: 1S/C16H12BrN3O2/c1-21-14-4-2-11(3-5-14)10-22-15-6-13(17)9-20-16(15)12(7-18)8-19-20/h2-6,8-9H,10H2,1H3
    • InChI Key: OHVPXHOAAUMTIF-UHFFFAOYSA-N
    • SMILES: C12=C(C#N)C=NN1C=C(Br)C=C2OCC1=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 357.01129g/mol
  • Monoisotopic Mass: 357.01129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 59.6Ų

Pyrazolo[1,5-a]pyridine-3-carbonitrile, 6-bromo-4-[(4-methoxyphenyl)methoxy]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1101690-1G
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
Y1101690-10g
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eNovation Chemicals LLC
Y1101690-100mg
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Aaron
AR024U1L-500mg
6-bromo-4-[(4-methoxyphenyl)methoxy]pyrazolo[1,5-a]pyridine-3-carbonitrile
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1PlusChem
1P024TT9-100mg
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1PlusChem
1P024TT9-250mg
6-bromo-4-[(4-methoxyphenyl)methoxy]pyrazolo[1,5-a]pyridine-3-carbonitrile
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